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Introduction to TWS119

TWS119 is a 4,6-disubstituted pyrrolopyrimidine compound that functions as a potent and selective inhibitor
of glycogen synthase kinase-33 (GSK-3). This small molecule inhibitor has emerged as a valuable research
tool in preclinical studies, particularly for investigating the Wnt/B-catenin signaling pathway in various
disease models. With a reported ICso of 30 nM in cell-free assays and strong binding affinity (Kd = 126 nM)
for GSK-33, TWS119 has demonstrated significant potential across multiple research domains including
cancer immunotherapy, neurological disorders, and stem cell biology [1] [2]. These application notes
provide a comprehensive technical reference for researchers utilizing TWS119 in vivo, summarizing
optimized treatment timelines, administration protocols, and experimental methodologies from peer-

reviewed studies.

In Vivo Dosing Parameters and Treatment Timelines

Summary of Dosing Regimens Across Disease Models

Table 1: TWS119 In Vivo Dosing Parameters Across Disease Models
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. Treatment Key
Disease Model Dosage Route . Frequency T Reference
Duration Findings

Experimental 10 Intraperitoneal 14 days Once daily  Improved [3]
Stroke (MCAO) mg/kg neurological
recovery,
enhanced
angiogenesis,
reduced
infarct size

Experimental 30 Intraperitoneal  Single Varied Blood-brain [1]
Stroke (MCAO) mg/kg dose or barrier
daily protection,
reduced
cerebral
edema

Cancer 30 Intraperitoneal Varied Not Generation of  [1]
Immunotherapy mg/kg specified Tscm cells
with
enhanced
anti-tumor
activity

Massive Identified  N/A N/A N/A Proposed as [4]
Cerebral via potential
Infarction CMap therapeutic
analysis based on
bioinformatics

Detailed Treatment Timelines for Specific Models

2.2.1 Cerebral Ischemial/Stroke Models

In permanent distal middle cerebral artery occlusion (MCAO) plus hypoxia models, the most extensively
validated protocol involves daily intraperitoneal administration of TWS119 at 10 mg/kg, initiated 24

hours post-ischemia and continued for 14 consecutive days [3]. This treatment paradigm has demonstrated
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significant functional improvements in neurological deficit scores at days 14 and 21 post-stroke, with
histological analyses revealing enhanced angiogenesis and neural plasticity in the peri-infarct cortex during

the recovery phase.

For acute stroke intervention studies, a higher dose of 30 mg/kg has been employed, either as a single
administration at 4 hours post-MCAOQO or as repeated injections [1]. This regimen has shown protective
effects on blood-brain barrier integrity and reduction of cerebral edema, with histological and molecular
analyses typically performed at 24-72 hours post-insult for acute mechanism investigation or at 21-28 days

for long-term recovery assessment.

2.2.2 Cancer Immunotherapy Models

In models investigating the enhancement of adoptive cell transfer therapies, TWS119 administration at 30
mg/kg has been used to generate stem cell-like memory T cells (Tscm) with superior anti-tumor persistence
and efficacy [1]. The treatment protocol in these studies typically involves pre-conditioning of T cells ex
vivo prior to transfer, followed by in vivo administration schedules aligned with tumor cell challenge or

progression.

Detailed Experimental Protocols

Cerebral Ischemia Model Protocol
3.1.1 Animal Model Preparation

e Animals: Adult male C57BL/6 mice (23-25 g, 8-10 weeks)

¢ Model Induction: Permanent distal MCA occlusion plus 1 h hypoxia (8% O2)

¢ Anesthesia: Isoflurane (3% induction, 1.5% maintenance in air mixture)

¢ Physiological Monitoring: Maintain rectal temperature at 37 = 0.5°C during procedure

¢ Exclusion Criteria: Subarachnoid hemorrhage, MCA recanalization failure, or cerebral blood flow
reduction <30% of baseline [3]

3.1.2 TWS119 Treatment Protocol
¢ Formulation: Dissolve in 1% DMSO in saline

e Dosage: 10 mg/kg
¢ Route: Intraperitoneal injection
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¢ Treatment Initiation: 24 hours post-ischemia
e Duration: 14 consecutive days
e Control Groups: Sham-operated mice and vehicle (1% DMSO) treated mice [3]

3.1.3 Outcome Assessment

¢ Neurological Function: Assess using standardized neurological deficit scores at days 1, 3, 7, 14,
and 21 post-stroke

¢ Histological Analysis: Perfuse animals and collect brain tissue at endpoint (day 14 or 21)

e Molecular Analysis: Isolate protein/RNA from peri-infarct cortex for Western blot, PCR, or cytokine
array

¢ Immunofluorescence: Analyze microglial polarization, angiogenesis markers, and neural plasticity
proteins in peri-infarct region [3]

Cancer Immunotherapy Enhancement Protocol

3.2.1 T Cell Preparation and Treatment

e Cell Source: Human PBMCs from healthy donors or tumor-infiltrating lymphocytes (TILS)

¢ Activation: Culture with rhiL-2 (1000 Ul/mL) and pamidronate disodium for y&T cell expansion

e TWS119 Treatment: Add TWS119 at optimized concentrations (0.5-4 uM for proliferation; >4 uM for
stemness phenotype) to culture media

e Culture Duration: 8-9 days with cytokine and TWS119 supplementation [5] [6] [7]

3.2.2 In Vivo Adoptive Transfer and Assessment

Cell Transfer: Administer TWS119-treated T cells via intravenous injection to tumor-bearing models
Tumor Monitoring: Measure tumor volume and progression regularly
T Cell Persistence: Analyze survival and phenotype of transferred cells in blood and tissues

Cytolytic Activity: Evaluate tumor cell killing through cytotoxicity assays [5]

Mechanisms of Action and Signaling Pathways

Molecular Targets and Pathway Modulation

TWS119 exerts its effects primarily through potent inhibition of GSK-3[, leading to activation of the Wnt/

B-catenin signaling pathway. The molecular mechanisms and downstream effects are illustrated below:
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Figure 1: TWS119 Signaling Mechanisms and Functional Outcomes

Cell-Type Specific Mechanisms

4.2.1 Immune Cell Modulation

In y8T cells, TWS119 enhances proliferation and cytolytic activity through multiple parallel mechanisms:
activation of mTOR signaling, upregulation of anti-apoptotic Bcl-2 expression, inhibition of cleaved
caspase-3, and increased expression of perforin and granzyme B [5] [6]. Additionally, TWS119 promotes the
generation of stem cell-like memory T cells (Tscm) characterized by CD44lowCD62Lhigh expression, which

demonstrates superior persistence and anti-tumor activity in vivo [1].
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In tumor-infiltrating lymphocytes (TILs) from non-small cell lung cancer, TWS119 exhibits distinct
effects on CD4+ and CD8+ T cell subsets, preserving naive T cells and stem cell-like memory T cells while

enhancing IL-2 production without compromising IFN-y production [8] [7].

4.2.2 Neural and Vascular Effects

In cerebral ischemia models, TWS119 modulates microglial polarization from pro-inflammatory to anti-
inflammatory phenotypes, creating a neuroprotective environment that supports angiogenesis and neural
plasticity during recovery [3]. This transition in microglial activation state contributes to reduced

neuroinflammation and enhanced neurological recovery following stroke.

Practical Considerations and Troubleshooting

Formulation and Stability

e Stock Solution: Prepare TWS119 in DMSO at 8-64 mg/mL concentration (depending on desired
dosing) and store at -80°C in aliquots

e Working Solution for Injection: Dilute in vehicle (1% DMSO in saline) immediately before
administration

¢ Stability: Use freshly prepared solutions for each injection; avoid multiple freeze-thaw cycles of stock
solution [1]

Optimization Guidelines

¢ Dose Titration: For new disease models, begin with 10 mg/kg and titrate based on target
engagement and toxicity

¢ Treatment Initiation: Timing relative to disease induction critically affects outcomes (e.g., 24h post-
stroke vs. 4h post-stroke)

¢ Phenotypic Monitoring: Include detailed immune phenotyping for immunotherapy studies and
neurological assessment for stroke models

Common Technical Challenges
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e Solubility Limitations: TWS119 has limited aqueous solubility; maintain DMSO concentration <1%
for in vivo administration

e Dosing Consistency: Use fresh preparations for each injection to ensure consistent dosing

¢ Cell Culture Concentrations: Note that effective in vitro concentrations (0.5-8 uM) do not directly
translate to in vivo dosing [5] [1]

Conclusion

TWS119 represents a versatile research tool for modulating the GSK-33/Wnt/B-catenin signaling pathway in
vivo, with established efficacy in models of cerebral ischemia and cancer immunotherapy. The
comprehensively documented treatment timeline of 10-30 mg/kg administered via intraperitoneal injection
for 1-14 days provides researchers with a validated starting point for experimental design. The detailed
protocols outlined in this document serve as a technical foundation for applying TWS119 in preclinical
studies, with appropriate modifications potentially required for specific disease models or research
objectives. As research progresses, TWS119 continues to offer valuable insights into stem cell biology,

immunomodulation, and neurological recovery mechanisms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Vivo Administration]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b007607#tws119-treatment-timeline-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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